Cas no 1740-58-5 (Hexanediamide, N,n'-dimethyl-)

Hexanediamide, N,n'-dimethyl- structure
Hexanediamide, N,n'-dimethyl- structure
Product Name:Hexanediamide, N,n'-dimethyl-
CAS No:1740-58-5
MF:C8H16N2O2
MW:172.224842071533
CID:906027
PubChem ID:351691
Update Time:2025-04-19

Hexanediamide, N,n'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanediamide, N,n'-dimethyl-
    • AC1L1PJF
    • adipic acid bis-decyl ester
    • Adipic acid, didecyl ester
    • Adipinsaeure-bis-decylester
    • Adipinsaeure-bis-methylami
    • Adipinsaeure-didecylester
    • Adipinsaeure-di-n-decylester
    • Didecyl adipate
    • Didecyl-adipat
    • Di-n-Decyl adipate
    • Hexanedioic acid, didecyl ester
    • N,N'-Dimethyladipamid
    • N,N'-dimethyladipamide
    • N,N'-dimethyl-adipamide
    • N,N'-Dimethyl-adipinamid
    • N.N'-Dimethyl-adipinsaeure-diamid
    • Polycizer 632
    • SCHEMBL7753090
    • NSC-522673
    • Hexanediamide,N'-dimethyl-
    • DTXSID00938455
    • Hexanediamide, N1,N6-dimethyl-
    • N~1~,N~6~-Dimethylhexanediimidic acid
    • 1740-58-5
    • XH9VUV7SAG
    • N1,N6-DIMETHYLHEXANEDIAMIDE
    • NSC522673
    • Inchi: 1S/C8H16N2O2/c1-9-7(11)5-3-4-6-8(12)10-2/h3-6H2,1-2H3,(H,9,11)(H,10,12)
    • InChI Key: XBXOTDRZQLRKDY-UHFFFAOYSA-N
    • SMILES: O=C(CCCCC(NC)=O)NC

Computed Properties

  • Exact Mass: 172.12128
  • Monoisotopic Mass: 172.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
  • LogP: 0.82060
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